4-Bromo-6-fluoro-2-methyl-1H-benzo[d]imidazole

• IUPAC Name: 4-bromo-6-fluoro-2-methyl-1H-benzimidazole
• InChI: InChI=1S/C8H6BrFN2/c1-4-11-7-3-5(10)2-6(9)8(7)12-4/h2-3H,1H3,(H,11,12)
• InChI Key: ZMIIMTGEHWHMBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)C=C(C=C2Br)F
• Molecular Formula: C8H6BrFN2
• Molecular Weight: 229.05 g/mol

Description

4-Bromo-6-fluoro-2-methyl-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C8H6BrFN2 and its molecular weight is 229.05 g/mol. The purity is usually 95%.
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Scientific Research Applications

Anti-Inflammatory Activity

A study conducted by Nandha, Ramareddy, and Kuntal (2018) focused on synthesizing fluorobenzimidazoles as inhibitors of 5-lipoxygenase and soluble epoxide hydrolase, showing potential anti-inflammatory activity. This research highlights the potential of 4-Bromo-6-fluoro-2-methyl-1H-benzo[d]imidazole derivatives in anti-inflammatory applications (Nandha, Ramareddy, & Kuntal, 2018).

Synthesis and Structural Studies

In 2023, Richter et al. reported on the synthesis of methyl 1-[(6-methoxy-5-methylpyrimidin-4-yl)methyl]-1H-benzo[d]imidazole-7-carboxylate, a side product in the synthesis of an antitubercular agent, showcasing the structural versatility of benzimidazole derivatives, including 4-Bromo-6-fluoro-2-methyl-1H-benzo[d]imidazole (Richter et al., 2023).

Potential for Amyloid-Avid Probes

Research by Morais et al. (2012) on N-Methylated Benzimidazole Compounds indicates the utility of benzimidazole derivatives in the design of amyloid-avid probes, relevant in studies of neurodegenerative diseases (Morais et al., 2012).

Antimycobacterial Activity

A study by Gobis et al. (2015) on novel 1H-benzo[d]imidazole derivatives showcased their effective tuberculostatic activity against Mycobacterium tuberculosis and Mycobacterium bovis, suggesting potential antimycobacterial applications (Gobis et al., 2015).

Physicochemical Properties and Applications

Emel’yanenko et al. (2017) investigated the thermochemical properties of various 1-(R-phenyl)-1H-imidazoles, including 4-bromo derivatives, highlighting their potential for practical applications due to their tunable physicochemical properties (Emel’yanenko et al., 2017).

Antibacterial and Antifungal Activity

A 2010 study by Reddy and Reddy synthesized novel thiazol-2-amines and evaluated their antibacterial and antifungal activity, underlining the antimicrobial potential of benzimidazole derivatives (Reddy & Reddy, 2010).

Pharmacological Screening

Binoy et al. (2021) focused on synthesizing fluorinated heterocyclic compounds, including derivatives of 4-Bromo-6-fluoro-2-methyl-1H-benzo[d]imidazole, for pharmacological screening, emphasizing their potential in drug development (Binoy et al., 2021).